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Compound of Interest

Compound Name: Moskene

Cat. No.: B085458 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Moskene, a synthetic nitro-musk. Due to its classification as a

persistent and bioaccumulative substance, strict adherence to disposal protocols is crucial.[1]

[2][3]

Chemical and Physical Properties of Moskene
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. The key quantitative data for Moskene are summarized below.
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Property Value

Molecular Formula C₁₄H₁₈N₂O₄[4][5][6]

Molecular Weight 278.30 g/mol [4][5]

Melting Point 131.00 °C[7]

Boiling Point 350.00 to 353.00 °C[7]

Solubility in Methanol @ 20°C 54.5 g/L[5]

Solubility in Ethanol @ 20°C 39.53 g/L[5]

Solubility in n-propanol @ 20°C 51.12 g/L[5]

Solubility in n-butanol @ 20°C 43.88 g/L[5]

Immediate Safety and Hazard Assessment
While some reports indicate that Moskene does not meet GHS hazard criteria, it is essential to

treat it with caution due to the general concerns associated with nitro-musks.[4][7] The

International Fragrance Association (IFRA) has prohibited its use as a fragrance ingredient due

to insufficient data.[4][7] Nitro-musks are known for their environmental persistence and

potential for bioaccumulation, leading to regulatory restrictions in various regions.[1][2][3][8]

Core Safety Principles:

Minimize Exposure: Always handle Moskene in a well-ventilated area, preferably within a

certified chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid Contamination: Use dedicated laboratory equipment and prevent contact with

incompatible materials.
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The following protocol outlines the step-by-step procedure for the safe disposal of Moskene
waste. This protocol is based on general best practices for hazardous chemical waste disposal

and should be adapted to comply with institutional and local regulations.[9][10][11]

1. Waste Identification and Segregation:

Clearly label all containers with Moskene waste with the full chemical name and any
associated hazards.
Segregate Moskene waste from other chemical waste streams to prevent accidental
reactions. Do not mix with incompatible materials.

2. Waste Collection and Storage:

Collect Moskene waste in a designated, leak-proof, and chemically compatible container.
High-density polyethylene (HDPE) or glass containers are generally suitable.
Store the waste container in a cool, dry, and well-ventilated secondary containment area,
away from heat sources and direct sunlight.[12][13]
Keep the waste container securely closed when not in use.

3. Spill Management:

In the event of a spill, evacuate the area and ensure proper ventilation.
For small spills, use a non-combustible absorbent material like sand or vermiculite to contain
the substance.[12][13]
Carefully collect the absorbed material and place it in the designated Moskene waste
container.
For large spills, contact your institution's Environmental Health & Safety (EHS) department
immediately.

4. Final Disposal:

Moskene waste must be disposed of through an approved hazardous waste disposal facility.
[12][13][14][15]
Contact your institution's EHS department to arrange for the pickup and disposal of the
waste.
Do not dispose of Moskene down the drain or in regular trash.
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The following diagram illustrates the logical workflow for the proper disposal of Moskene.
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Moskene Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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